6-(Tert-butylsulfonyl)-3-(3-thienyl)pyrazolo[1,5-a]pyrimidin-7-ylamine

• IUPAC Name: 6-tert-butylsulfonyl-3-thiophen-3-ylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H16N4O2S2/c1-14(2,3)22(19,20)11-7-16-13-10(9-4-5-21-8-9)6-17-18(13)12(11)15/h4-8H,15H2,1-3H3
• InChI Key: GDTOXWMNUZDSTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=C(N2C(=C(C=N2)C3=CSC=C3)N=C1)N
• Molecular Formula: C14H16N4O2S2
• Molecular Weight: 336.4 g/mol

Description

6-(Tert-butylsulfonyl)-3-(3-thienyl)pyrazolo[1,5-a]pyrimidin-7-ylamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Serotonin 5-HT6 Receptor Antagonists

A significant body of research on this compound relates to its activity as a serotonin 5-HT6 receptor antagonist. Studies have synthesized a series of derivatives to explore the structure-activity relationships, revealing insights into how modifications affect their antagonistic properties. The optimization of these compounds aims to enhance their efficacy as potential therapeutic agents for treating central nervous system (CNS) diseases, with findings suggesting picomolar activity levels in some derivatives. The adoption of a pharmacophore model based on these compounds aids in the search for effective drug candidates, showcasing their significance in drug discovery processes (Ivachtchenko et al., 2012), (Ivachtchenko et al., 2013).

Antimicrobial and Antifungal Activities

Further research has been conducted on the antimicrobial and antifungal properties of these compounds, demonstrating their potential in addressing various bacterial and fungal infections. Some derivatives have shown activity exceeding that of reference drugs, indicating their utility in developing new antimicrobial agents. The presence of the phenylsulfonyl moiety is a key factor in their activity, with variations in the number of sulfonyl groups affecting their efficacy (Alsaedi et al., 2019).

Analgesic and Anti-inflammatory Applications

The analgesic and anti-inflammatory properties of these derivatives have also been explored, with some compounds showing excellent activity compared to standard drugs like indomethacin. This research underscores the therapeutic potential of these compounds in pain and inflammation management, further highlighting their relevance in medicinal chemistry (Shaaban et al., 2008).

Aurora-A Kinase Inhibition

Studies on the role of these compounds as Aurora-A kinase inhibitors underscore their potential in cancer therapy. By synthesizing and evaluating a series of pyrazolo[1,5-a]pyrimidines for their cytotoxic activity against tumor cell lines, researchers have identified compounds with significant inhibitory effects, comparable to those of known anticancer drugs. This research opens avenues for the development of new cancer treatments based on the modulation of kinase activity (Shaaban et al., 2011).